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Compound of Interest

Compound Name: (+)-Dca-CC
Cat. No.: B1245852
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of (+)-Dca-CC, a lignan dicarboxylic acid derived from the cyclodimerization of
ferulic acid.

While a specific Safety Data Sheet (SDS) for (+)-Dca-CC is not readily available, its chemical
nature as a dicarboxylic acid and a member of the 1-benzofurans and guaiacols class suggests
that it should be handled as potentially hazardous waste.[1] The following procedures are
based on general best practices for the disposal of laboratory chemical waste.

Key Compound Information

To facilitate proper handling and disposal, key information about (+)-Dca-CC has been
summarized in the table below.
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Property Value

(2S,3S)-5-[(E)-2-carboxyethenyl]-2-(4-hydroxy-
IUPAC Name 3-methoxyphenyl)-7-methoxy-2,3-dihydro-1-

benzofuran-3-carboxylic acid

Molecular Formula C20H1808
Molecular Weight 386.4 g/mol

1-benzofurans, dicarboxylic acid, lignan,
Class )

guaiacols

(+)-DCA-CC, NSC677581, CHEMBL4792654,
Synonyms

CHEBI:132250

Source: PubChem CID 10385446[1]

Disposal Protocol for (+)-Dca-CC

This protocol outlines the essential steps for the safe disposal of (+)-Dca-CC waste, including
solid compound and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling (+)-Dca-CC, ensure appropriate PPE
is worn, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile).

A lab coat.

2. Waste Segregation and Collection:

Solid Waste:

o Collect waste (+)-Dca-CC powder and any grossly contaminated items (e.g., weighing
paper, spatulas) in a designated, compatible hazardous waste container.
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o The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name: "(+)-Dca-CC, (2S,3S)-5-[(E)-2-carboxyethenyl]-2-(4-hydroxy-3-
methoxyphenyl)-7-methoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid".

e Contaminated Labware:

o Disposable items such as gloves, bench paper, and pipette tips that have come into
contact with (+)-Dca-CC should be collected in a separate, clearly labeled hazardous
waste bag.[2]

o Empty Containers:

o Original containers of (+)-Dca-CC should be triple-rinsed with a suitable solvent. The
rinsate must be collected and treated as hazardous waste.[3] After rinsing, the container
can be disposed of as regular trash, but it is best practice to reuse it for compatible waste
collection.[3]

3. Waste Storage:
o Store the hazardous waste container in a designated satellite accumulation area.
o Ensure the container is kept closed except when adding waste.[4]

o Store incompatible waste types separately to prevent accidental reactions. For example,
acids and bases should be stored apart.[4]

4. Disposal Procedure:
e Do not dispose of (+)-Dca-CC down the drain or in regular trash.[5]

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[6]

» Follow all local, state, and federal regulations for hazardous waste disposal.[6][7][8][9]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (+)-Dca-CC.
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Caption: A workflow diagram for the safe disposal of (+)-Dca-CC.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of (+)-Dca-CC, fostering a culture of safety and
compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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